Cas no 79685-57-7 (4-Thiazolebutanol)

4-Thiazolebutanol structure
4-Thiazolebutanol structure
Product Name:4-Thiazolebutanol
CAS No:79685-57-7
MF:C7H11NOS
MW:157.233340501785
CID:556098
PubChem ID:12737135
Update Time:2025-04-19

4-Thiazolebutanol Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolebutanol
    • 4-(1,3-thiazol-4-yl)butan-1-ol
    • DTXSID10508527
    • 4-(thiazol-4-yl)butan-1-ol
    • 79685-57-7
    • Inchi: 1S/C7H11NOS/c9-4-2-1-3-7-5-10-6-8-7/h5-6,9H,1-4H2
    • InChI Key: MXRILYGHQGAJEB-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1)CCCCO

Computed Properties

  • Exact Mass: 157.05613515g/mol
  • Monoisotopic Mass: 157.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 89.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 61.4Ų
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